Cas no 62942-02-3 (1,4-Naphthalenediol, 2-methyl-, monoacetate)

1,4-Naphthalenediol, 2-methyl-, monoacetate structure
62942-02-3 structure
Product Name:1,4-Naphthalenediol, 2-methyl-, monoacetate
CAS No:62942-02-3
MF:C13H12O3
MW:216.232583999634
CID:428474
PubChem ID:313134
Update Time:2025-04-19

1,4-Naphthalenediol, 2-methyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenediol, 2-methyl-, monoacetate
    • acetic acid,2-methylnaphthalene-1,4-diol
    • Menadiol monoacetate
    • MFCD02667139
    • CS-0323970
    • SR-01000296120
    • 4-Hydroxy-2-methyl-1-naphthyl acetate
    • SMR000081657
    • SR-01000296120-1
    • AKOS003277903
    • NSC-226252
    • NSC226252
    • 1-Acetoxy-4-hydroxy-2-methylnaphthalene
    • SDCCGMLS-0040214.P002
    • (4-hydroxy-2-methylnaphthalen-1-yl) acetate
    • 4-Hydroxy-2-methyl-1-naphthylacetate
    • 1-acetoxy-4-hydroxy-2-methyl-naphthalene
    • MLS000100004
    • 2211-27-0
    • 1,4-naphthalenediol, 2-methyl-, 1-acetate
    • DTXSID60310379
    • HMS1600F02
    • 4-hydroxy-2-methylnaphthalen-1-yl acetate
    • AO-080/42479215
    • SCHEMBL3597080
    • 4-Hydroxy-2-methyl-1-naphthyl acetate #
    • LS-07522
    • 62942-02-3
    • Naphthalene-1,4-diol, 1-O-acetyl-2-methyl-
    • CHEMBL1332434
    • Inchi: 1S/C13H12O3/c1-8-7-12(15)10-5-3-4-6-11(10)13(8)16-9(2)14/h3-7,15H,1-2H3
    • InChI Key: JPUZRBGFEWQQEW-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(C)=CC(=C2C=CC=CC2=1)O

Computed Properties

  • Exact Mass: 234.08922
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 77.76
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